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Introduction
Taladegib (also known as ENV-101 or LY2940680) is a potent, orally bioavailable small

molecule inhibitor of the Hedgehog (Hh) signaling pathway.[1][2][3][4] It functions by

antagonizing the Smoothened (Smo) receptor, a key component of the Hh pathway.[1][2][5]

Dysregulation of the Hedgehog pathway is implicated in the pathology of various cancers and

fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF).[1][5][6][7] Taladegib's ability to

modulate this pathway makes it a valuable tool for in vitro and in vivo research aimed at

understanding and potentially treating these conditions.

These application notes provide detailed protocols for the preparation of taladegib stock

solutions for laboratory use, ensuring accurate and reproducible experimental outcomes.

Data Presentation
Quantitative data for taladegib is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of Taladegib (ENV-101)
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Property Value Source

Synonyms ENV-101, LY2940680 [1][2]

Molecular Formula C₂₆H₂₄F₄N₆O [1][3][8]

Molecular Weight 512.5 g/mol [1][3][8]

Appearance Crystalline solid, White [4][8]

CAS Number 1258861-20-9 [1][8]

Table 2: Solubility of Taladegib (ENV-101)

Solvent Solubility Notes Source

DMSO
≥ 5.64 mg/mL (≥ 11

mM)

Sonication is

recommended.
[4]

DMSO (fresh)
75 mg/mL (146.34

mM)

Moisture-absorbing

DMSO reduces

solubility.

[9]

Ethanol 27 mg/mL [9]

Water Insoluble [9]

DMF 30 mg/mL [8]

In Vivo Formulation

1 mg/mL (1.95 mM) in

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

Sonication is

recommended.
[4]

Table 3: Storage and Stability of Taladegib (ENV-101)
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Form
Storage
Temperature

Stability Source

Powder -20°C 3 years [4]

In Solvent -80°C 1 year [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Taladegib Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of taladegib in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Taladegib (ENV-101) powder (Molecular Weight: 512.5 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling taladegib and DMSO.

Weighing Taladegib:

Tare a sterile microcentrifuge tube on the analytical balance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.targetmol.com/compound/taladegib
https://www.targetmol.com/compound/taladegib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully weigh out 5.125 mg of taladegib powder into the tube.

Adding Solvent:

Using a calibrated pipette, add 1 mL of fresh, anhydrous DMSO to the tube containing the

taladegib powder.

Dissolving the Compound:

Tightly cap the tube.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.[4] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (stable for up to 1 year).[4]

Note on Dilutions: For cell-based assays, the 10 mM stock solution can be further diluted in cell

culture medium to the desired final concentration. It is important to ensure that the final

concentration of DMSO in the cell culture does not exceed a level that is toxic to the cells

(typically <0.5%).

Visualizations
Hedgehog Signaling Pathway and Taladegib's
Mechanism of Action
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Caption: Taladegib inhibits the Hedgehog pathway by targeting SMO.

Experimental Workflow for Taladegib Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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